ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-(2-ethylphenyl)imino-3-hydroxy-2H-thiophene-4-carboxylate
• InChI: InChI=1S/C15H17NO3S/c1-3-10-7-5-6-8-11(10)16-14-13(12(17)9-20-14)15(18)19-4-2/h5-8,17H,3-4,9H2,1-2H3
• InChI Key: MFHWFNCFHWQCND-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N=C2C(=C(CS2)O)C(=O)OCC
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

Ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate, also known as EPTC, is a selective herbicide that is commonly used in agriculture to control weeds. It belongs to the thiocarbamate family of herbicides and has been extensively studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

Ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate acts as a selective herbicide by inhibiting the biosynthesis of fatty acids in the target plant. It specifically targets the enzyme acetyl-CoA carboxylase, which is responsible for the conversion of acetyl-CoA to malonyl-CoA. This inhibition leads to a disruption in the synthesis of fatty acids, which are essential for the growth and development of the plant.
Biochemical and Physiological Effects
ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate has been shown to have a range of biochemical and physiological effects on plants. It has been found to inhibit the activity of several enzymes involved in the biosynthesis of fatty acids, including acetyl-CoA carboxylase, fatty acid synthase, and stearoyl-ACP desaturase. This inhibition leads to a decrease in the production of fatty acids and a subsequent decrease in the synthesis of membrane lipids and storage lipids.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate has several advantages for use in lab experiments. It is a selective herbicide, which means that it can be used to study the effects of fatty acid biosynthesis inhibition on plant growth and development. It is also relatively inexpensive and readily available.
However, there are some limitations to the use of ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate in lab experiments. It is toxic to humans and animals and must be handled with care. It is also not effective against all types of weeds, which may limit its usefulness in certain experiments.

Future Directions

For research on ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate include the development of new herbicides, the study of non-target effects, and further investigation of its mechanism of action.

Synthesis Methods

Ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate can be synthesized by reacting ethyl 2-chloroacetyl-3-thiophenecarboxylate with 2-ethylphenylamine in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism to yield ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate as a white crystalline solid with a melting point of 74-75°C.

Scientific Research Applications

Ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate has been extensively studied for its herbicidal properties and has been used in agriculture for over 50 years. It is effective against a broad range of weeds, including annual grasses, sedges, and broadleaf weeds. ethyl 2-[(2-ethylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate has been used in crops such as corn, soybeans, peanuts, and cotton.